Acrylamide DMAEMA

• CAS RN: 25568-39-2
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 2-methylprop-2-enoate;prop-2-enamide
• InChI: InChI=1S/C8H15NO2.C3H5NO/c1-7(2)8(10)11-6-5-9(3)4;1-2-3(4)5/h1,5-6H2,2-4H3;2H,1H2,(H2,4,5)
• InChI Key: JADMAVSCPFDMLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCN(C)C.C=CC(=O)N

Description

Acrylamide DMAEMA is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 50.0 grams of acetic acid in 350 grams of water is added 131 grams of DMAEMA followed by 119 grams of acrylamide. The pH of the solution is 7.0 without any adjustment. The rest of the procedure is the same as followed in Example A. After 5 hours G.L.C. analysis showed there was no DMAEMA monomer remaining, while 33% of the acrylamide was recovered. This indicates that ≈66% of the DMAEMA had been quaternized.

Synthesis routes and methods II

Procedure details

This example demonstrates the effect of reaction temperature on the quat content. Example 9C was repeated except that the temperature was raised to 85° C. before the initiator was added. After 6 hours G.L.C. analysis showed no DMAEMA and no acrylamide present. This indicates that none of the DMAEMA had been quaternized.

Synthesis routes and methods III

Procedure details

To a solution of 41.9 grams of glacial acetic acid in 350 grams of tap water is added 109.6 grams of dimethylaminoethyl methacrylate (DMAEMA), followed by 148.7 grams of acrylamide (AM). The monomer solution pH is 7.0. It is added slowly to a rapidly stirred solution of 30 grams of sorbitan monooleate (SMO) in 320 grams of Shellflex 131. The resulting emulsion is sparged with nitrogen, warmed to 50° C. and treated with a solution 0.10 grams of bis azoisobutyronitrile (DuPont VAZO) in 2 milliliters of benzene. The polymerization began after a 30 minute induction period. Samples are withdrawn every hour and the residual monomer content determined by gas-liquid chromatography. After 5 hours the DMAEMA had completely disappeared and 20% of the acrylamide was recovered by GLC. This indicates that ≈60% of the DMAEMA has been quaternized by the acrylamide. A small portion of the monomer solution was stored at 25° C. for 24 hours. The NMR spectrum showed that 50% of the DMAEMA had been quaternized.

Synthesis routes and methods IV

Procedure details

The procedure described in Reference Example 1 was repeated except that 49.7 g. of acrylamide, 55.8 g. of dimethylaminoethyl methacrylate and 40.0 g. of 35 % sulfuric acid were employed to give an aqueous solution of acrylamide-dimethylaminoethyl methacrylate copolymer (70 : 30 by mole) having a concentration of 10 %, a pH of 7.3 and a viscosity of 3,000 cP at 25°C. To 680 g. of the solution were added 86 g. of 10 % aqueous solution of polyethyleneimine having a degree of polymerization of 1,500 and 81.4 g. of epichlorohydrin and the resultant was subjected to reaction at pH 10.0 at 80°C. for 2 hours. The reaction mixture was diluted with water and adjusted to pH 5.0 with sulfuric acid to give an aqueous solution of cationic thermosetting resin having a concentration of 10.3 % and a viscosity of 500 cP at 25°C.